molecular formula C17H15N3O2S B5715262 3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]propanoic acid

3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]propanoic acid

Cat. No. B5715262
M. Wt: 325.4 g/mol
InChI Key: HXFPMQFTRHHUQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]propanoic acid, commonly known as DTTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DTTA is a triazole-based compound that has been shown to possess a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DTTA is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, DTTA has been shown to inhibit the activity of enzymes such as topoisomerase II and DNA polymerase, which are essential for cancer cell growth and division.
Biochemical and Physiological Effects:
In addition to its anticancer activity, DTTA has been shown to possess a range of interesting biochemical and physiological effects. For example, DTTA has been shown to possess antioxidant activity, which may contribute to its anticancer activity. Additionally, DTTA has been shown to possess anti-inflammatory activity, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of DTTA is its potent anticancer activity, which makes it a promising candidate for further development as a cancer therapy. Additionally, DTTA is relatively easy to synthesize and can be obtained in large quantities, making it useful for lab experiments. However, there are also some limitations to the use of DTTA in lab experiments. For example, DTTA is highly reactive and can be difficult to handle, making it potentially hazardous to work with.

Future Directions

There are many potential future directions for research on DTTA. One area of research that is particularly promising is the development of DTTA-based cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of DTTA and its potential applications in other areas of scientific research, such as the treatment of inflammatory diseases. Finally, there is a need for further research on the safety and toxicity of DTTA, particularly in the context of its potential use as a cancer therapy.

Synthesis Methods

DTTA can be synthesized using a variety of methods, including the reaction of 4,5-diphenyl-1,2,4-triazole-3-thiol with bromoacetic acid in the presence of a base such as sodium hydroxide. This reaction results in the formation of DTTA as a white crystalline solid.

Scientific Research Applications

DTTA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer therapy. DTTA has been shown to possess potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, DTTA has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further development as a cancer therapy.

properties

IUPAC Name

3-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O2S/c21-15(22)11-12-23-17-19-18-16(13-7-3-1-4-8-13)20(17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXFPMQFTRHHUQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(4,5-Diphenyl-1,2,4-triazol-3-yl)sulfanyl]propanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.